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Compound of Interest

3-(4-Chlorophenyl)-4'-
Compound Name:

methoxypropiophenone
CAS No.: 111302-55-7
Cat. No.: B038690

Get Quote

Operational Safety Guide: Handling 3-(4-
Chlorophenyl)-4'-methoxypropiophenone
Executive Summary & Hazard Context[1][2][3][4][5]

[6][7][8][9]

3-(4-Chlorophenyl)-4'-methoxypropiophenone (CAS: 111302-55-7) is a halogenated
dihydrochalcone derivative, primarily utilized as a key intermediate in the synthesis of SGLT2
inhibitors (e.g., Dapagliflozin).[1][2]

While often categorized under generic "irritant” protocols, its specific structural features—a
chlorinated aromatic ring coupled with a ketone backbone—dictate a more rigorous safety
approach than standard organic solids. The primary risks are respiratory sensitization from dust
inhalation and dermal absorption leading to chloracnegenic-like irritation or sensitization upon
repeated exposure.[1]
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The Golden Rule: Treat this compound as a potent sensitizer. The goal is zero skin contact and
zero inhalation of particulates.

Hazard Identification & Risk Assessment

Before selecting PPE, you must understand the "Why." This compound presents specific H-
Code risks that drive our protection strategy.

o Operational
Hazard Class H-Code Description L
Implication

Zero-Contact Policy:

o Double-gloving is
. i Causes skin irritation.
Skin Irritation H315 mandatory to prevent
[1][3][2]

micro-tears from

exposing skin.[1][2]

Dust Control: Safety

) glasses are
o Causes serious eye _ o
Eye Irritation H319 o insufficient if powder
irritation.[1][3][4][5] o
is friable; goggles are

required.

Engineering Controls:

May cause respiratory  All handling must

STOT SE 3 H335 o . N
irritation.[1][4] occur within a certified
fume hood.
Hygiene: Rigorous
Harmful if swallowed. hand washing post-
Acute Tox (Oral) H302* ] )
[1] doffing; no food/drink
in the lab.

*Note: H302 is applied based on the precautionary principle for halogenated aromatic ketones
where specific LD50 data may be limited.[2]

Personal Protective Equipment (PPE) Matrix

This matrix is designed for the pure solid and standard reaction solutions.[1]
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Hand Protection Strategy

Scientific Rationale: While nitrile is excellent for solids, the ketone moiety in this molecule can
facilitate permeation if the substance is dissolved in low-molecular-weight ketones (e.g.,
acetone).[1][2]

Parameter Recommendation Technical Justification

Provides superior chemical
Nitrile Rubber (Accelerator-free  resistance to aromatic

Material )
preferred) chlorides compared to latex.[1]

[2]

Thin enough for dexterity
. . ) (weighing), thick enough to
Thickness Minimum 0.11 mm (4-5 mil) ]
prevent abrasion

breakthrough.[1][2]

Outer: Standard Nitrile
(changed immediately upon
Configuration Double Gloving splash).[1] Inner: Extended cuff

Nitrile (tucked under lab coat).

[1]

DO NOT USE. Latex degrades

rapidly against halogenated
Incompatibility Latex (Natural Rubber) aromatics and offers poor

protection against organic

solvents used in workup.[1]

Respiratory & Eye Protection[1][3][7]

» Primary Barrier (Engineering Control): Chemical Fume Hood operating at face velocity 80—
100 fpm.[1]

e Secondary Barrier (PPE):

o Eyes: Chemical Splash Goggles (Indirect Vented).[1] Why? Fine organic powders can
bypass the side-gaps of safety glasses via electrostatic attraction.[1]
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o Respiratory (Outside Hood): If weighing outside a hood is unavoidable (not
recommended), use a P100 (HEPA) half-face respirator.[1][2] A standard N95 is
insufficient for long-duration exposure to sensitizing organic dusts.[1]

Body Protection[9]

e Lab Coat: 100% Cotton or Nomex/Kevlar blend.[1] Avoid synthetic blends (polyester) which
can melt into skin if a flammable solvent fire occurs during the reaction phase.[1]

o Footwear: Closed-toe, non-perforated leather or chemically resistant synthetic shoes.[1]

Decision Logic for PPE Selection

Visualizing the decision process ensures the correct gear is chosen based on the state of
matter.
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Start: Handling 3-(4-Chlorophenyl)-
4'-methoxypropiophenone

Determine Physical State

Solid / Powder Gn Solution / Reactior)

REQUIRED PPE:
1. Fume Hood (Sash < 18")

2. Splash Goggles
3. Double Nitrile Gloves
4. Lab Coat

Identify Solvent

DCM, Ethyl Acetate,
Methanol, Toluene

Acetone, MEK

Ketones permeate nitrile

Use Standard Nitrile

(Change on splash)

Use Silver Shield / Laminate
OR Butyl Gloves

Click to download full resolution via product page

Figure 1: PPE Selection Decision Tree.[1][2] Note the specific divergence for ketone-based
solvents due to permeation risks.[1][2]

Operational Protocol: Step-by-Step Handling

This protocol integrates safety into the experimental workflow.[1]

Phase 1: Preparation
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» Verify Engineering Controls: Check the fume hood flow monitor. Ensure the sash is at the
working height.

e Glove Integrity Check: Perform a "pneumatic test" on your nitrile gloves (trap air and
squeeze) to check for pinholes before donning.[1]

 Static Control: This powder is organic and likely electrostatic. Use an anti-static gun or
ionizer bar inside the hood to prevent powder "jumping"” during weighing, which reduces
aerosolization.[1]

Phase 2: Weighing & Transfer[10]
o Tare First: Place the weighing boat in the balance, tare it, then remove it to the hood to add

the solid. Never add solid to a balance located outside the hood.[1][2]

e The "Transfer Tunnel": When moving the solid from the weighing boat to the reaction flask,
use a wide-mouth powder funnel.[1]

» Rinse Immediately: Once the solid is in the flask, immediately rinse the funnel and weighing
boat with the reaction solvent (e.g., Methanol or DCM) to trap residual dust into the liquid
phase.

Phase 3: Cleanup & Decontamination[7][10]

» Solvent Wipe: Wipe down the balance area and hood surface with a paper towel soaked in
ethanol or isopropanol.

» Doffing Sequence:

o

Wash outer gloves with soap/water before removing.[1]

[¢]

Remove outer gloves (turn inside out).[1]

[¢]

Remove goggles.[1]

o

Remove lab coat.[1]

o

Remove inner gloves.[1]
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o Wash hands with soap and cool water (warm water opens pores, increasing absorption
risk).[1]

Emergency Response & Disposal
Accidental Exposure[5][12]

o Skin Contact: Immediately wash with soap and copious amounts of water for 15 minutes.[4]
[5] Do not use organic solvents (ethanol/acetone) to clean skin; this drives the chemical
deeper into the dermis.[1]

o Eye Contact: Flush at an eyewash station for 15 minutes, holding eyelids open.[1] Seek
medical attention immediately.

 Inhalation: Move to fresh air. If breathing is difficult, provide oxygen (trained personnel only).

[1]

Waste Disposal[4][11]

o Classification: This material is a Halogenated Organic Waste.[1]

e Segregation: Do not mix with non-halogenated solvents (like pure acetone or methanol) if
your facility separates them, as halogenated waste requires high-temperature incineration
(1100°C+) to prevent dioxin formation.[1][2]

e Labeling: Clearly tag waste containers with "Contains Halogenated Organics: 3-(4-
Chlorophenyl)-4'-methoxypropiophenone".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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